Cas no 1000549-17-6 (2-(1H-indol-4-yl)ethan-1-ol)

• Product Name: 2-(1H-indol-4-yl)ethan-1-ol
• CAS No: 1000549-17-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5707416
• PubChem ID: 55266412
• Update Time: 2025-05-25

2-(1H-indol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1000549-17-6
• EN300-1637503
• 2-(1H-indol-4-yl)ethan-1-ol
• SCHEMBL6536568
• AKOS006311289
• 1H-Indole-4-ethanol
• 2-(1H-indol-4-yl)ethanol

• Inchi： 1S/C10H11NO/c12-7-5-8-2-1-3-10-9(8)4-6-11-10/h1-4,6,11-12H,5,7H2
• InChI Key： WUPDVVNCWGZRBQ-UHFFFAOYSA-N
• SMILES： OCCC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 357.8±17.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-4-yl)ethan-1-ol

2-(1H-indol-4-yl)ethan-1-ol: A Comprehensive Overview

2-(1H-indol-4-yl)ethan-1-ol, also known by its CAS number 1000549-17-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a derivative of indole, a heterocyclic aromatic compound, and has been studied extensively for its potential applications in drug development and material science. The structure of 2-(1H-indol-4-yl)ethan-1-ol consists of an indole ring attached to an ethanol group, which introduces hydroxyl functionality into the molecule. This unique combination of structural features makes it a versatile compound with diverse chemical reactivity and biological activity.

The synthesis of 2-(1H-indol-4-yl)ethan-1-ol has been explored through various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is crucial for its application in chiral drug discovery. The indole moiety in the molecule is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases, making it a valuable scaffold in medicinal chemistry.

In terms of biological activity, 2-(1H-indol-4-yl)ethan-1-ol has demonstrated promising properties in several assays. For instance, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, it has been investigated for its potential anti-inflammatory and antioxidant activities, which are critical for developing therapeutic agents against chronic diseases like cancer and cardiovascular disorders.

The physical properties of 2-(1H-indol-4-yL)ethan-Ol are also worth noting. It has a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. The molecule is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various chemical transformations and analytical techniques commonly employed in pharmaceutical research.

Recent research has focused on the modification of 2-(1H-indol-YL)ethan-Ol to enhance its pharmacokinetic profile. By introducing substituents at specific positions on the indole ring or modifying the ethanol group, scientists aim to improve the compound's bioavailability and reduce potential toxicity. For example, the attachment of hydrophilic groups has been shown to increase aqueous solubility without significantly compromising the molecule's biological activity.

In conclusion, 2-(1H-indoL-YL)ethan-Ol, with its CAS number 1000549-Y7-Y6, stands out as a versatile and intriguing compound with wide-ranging applications in both academic research and industrial settings. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a promising candidate for future drug development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound will undoubtedly remain a focal point in the ever-evolving landscape of organic chemistry.